Cas no 698999-65-4 (1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate)

• Product Name: 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate
• CAS No: 698999-65-4
• MF: C₃H₂CeF₉O₁₀S₃
• MW: 605.338607311249
• CID: 974369
• PubChem ID: 329756023
• Update Time: 2025-09-27

1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• CERIUM(IV) TRIFLUOROMETHANESULFONATE HY&
• cerium(3+),trifluoromethanesulfonate,hydrate
• CERIUM(IV) TRIFLUOROMETHANESULFONATE, hydrate
• DTXSID80746590
• Cerium(III)trifluoromethanesulfonatexhydrate
• Cerium trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, cerium(3+) salt,hydrate
• Cerium(III) trifluoromethanesulfonate xhydrate
• cerium(3+);trifluoromethanesulfonate;hydrate
• 206996-62-5
• Cerium(4+) tetrakis(trifluoromethanesulfonate)
• Cerium(3+) trifluoromethanesulfonate--water (1/3/1)
• 698999-65-4
• 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate

• MDL： MFCD00191901
• Inchi： 1S/3CHF3O3S.Ce.H2O/c3*2-1(3,4)8(5,6)7;;/h3*(H,5,6,7);;1H2/q;;;+3;/p-3
• InChI Key： WETFAJNJKMKTDE-UHFFFAOYSA-K
• SMILES： [Ce+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].O

Computed Properties

• Exact Mass: 604.77209g/mol
• Monoisotopic Mass: 604.77209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 198Ų

1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate

1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate: A Comprehensive Overview

The compound with CAS No. 698999-65-4, known as 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate, is a highly specialized chemical entity that has garnered significant attention in the fields of materials science, catalysis, and environmental chemistry. This compound is a hydrated cerium salt of trifluoromethanesulfonic acid (Tf2O), which is renowned for its unique chemical properties and wide-ranging applications.

Trifluoromethanesulfonic acid (Tf2O) is a strong acid with exceptional thermal stability and chemical inertness. When combined with cerium ions to form the hydrate salt, the resulting compound exhibits enhanced catalytic activity and stability, making it a valuable tool in various industrial and research settings. Recent studies have highlighted its potential as a highly effective catalyst in organic synthesis reactions, particularly in the production of fine chemicals and pharmaceutical intermediates.

The synthesis of 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate involves a carefully controlled reaction between cerium oxide and trifluoromethanesulfonic acid. This process ensures the formation of a stable hydrated salt with optimal physical and chemical properties. The compound's structure has been extensively characterized using techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and thermogravimetric analysis (TGA), providing insights into its crystalline nature and thermal behavior.

One of the most notable applications of this compound is in catalytic processes where high acidity and stability are required. For instance, it has been employed as a highly efficient catalyst in the alkylation of aromatic compounds, demonstrating superior performance compared to traditional acid catalysts. Recent research has also explored its use in the selective oxidation of alcohols to ketones under mild conditions, further underscoring its versatility.

In addition to its catalytic applications, 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate has shown promise in environmental remediation technologies. Its ability to facilitate the degradation of persistent organic pollutants (POPs) under UV light has been extensively studied. This property makes it a potential candidate for use in advanced water treatment systems aimed at removing hazardous contaminants from industrial effluents.

The unique combination of high acidity, thermal stability, and catalytic efficiency makes this compound an invaluable asset in modern chemistry. Ongoing research continues to uncover new applications and optimize its performance across various industries. As a result, 1,1,1-Trifluoromethanesulfonic Acid Cerium Salt Hydrate stands at the forefront of innovative chemical solutions tailored to meet the demands of contemporary scientific challenges.